3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine

• Molecular Formula: C22H24N6O
• Molecular Weight: 388.5 g/mol
• IUPAC Name: (2,5-dimethylpyrazol-3-yl)-[2-(6-phenylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C22H24N6O/c1-15-10-20(26(2)25-15)22(29)28-13-17-11-27(12-18(17)14-28)21-9-8-19(23-24-21)16-6-4-3-5-7-16/h3-10,17-18H,11-14H2,1-2H3
• InChI Key: YFPKKMKWXHCQKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N2CC3CN(CC3C2)C4=NN=C(C=C4)C5=CC=CC=C5)C

Description

3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine is a complex heterocyclic compound It features a pyrazole ring, a pyrrolopyrrole moiety, and a phenylpyridazine structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine typically involves multiple steps. The process begins with the preparation of the pyrazole ring, followed by the formation of the pyrrolopyrrole moiety, and finally, the coupling with the phenylpyridazine structure.

Pyrazole Ring Formation: The pyrazole ring can be synthesized through the reaction of 1,3-diketones with hydrazines under acidic or basic conditions.

Pyrrolopyrrole Moiety Formation: This step involves the cyclization of appropriate precursors, often using catalysts such as palladium or copper.

Coupling with Phenylpyridazine: The final step involves coupling the pyrazole and pyrrolopyrrole intermediates with a phenylpyridazine derivative, typically using a cross-coupling reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed on the pyridazine ring using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, especially at the phenyl ring, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

Oxidation Products: Oxidized derivatives of the pyrazole ring.

Reduction Products: Reduced derivatives of the pyridazine ring.

Substitution Products: Substituted derivatives at the phenyl ring.

Scientific Research Applications

3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmaceutical agent due to its complex structure and potential biological activity.

Materials Science: It is studied for its potential use in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Biological Research: The compound is used in studies related to enzyme inhibition and receptor binding due to its unique structural features.

Industrial Applications: It is explored for its potential use in the synthesis of other complex organic molecules and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, altering their activity and leading to various biological effects.

Pathways Involved: It may influence signaling pathways, such as those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

3-(1H-pyrazol-5-yl)-6-phenylpyridazine: Similar structure but lacks the pyrrolopyrrole moiety.

5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrole: Similar structure but lacks the phenylpyridazine moiety.

Uniqueness

3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine is unique due to its combination of a pyrazole ring, a pyrrolopyrrole moiety, and a phenylpyridazine structure. This unique combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .